Cas no 219808-29-4 (Dianthin A (9CI))

• Product Name: Dianthin A (9CI)
• CAS No: 219808-29-4
• MF: C₃₃H₄₃N₇O₈
• MW: 665.736627817154
• CID: 287811
• Update Time: 2024-03-01

Dianthin A (9CI) Chemical and Physical Properties

Names and Identifiers

• Dianthin A (9CI)
• Cyclo(L-alanyl-L-tyrosyl-L-asparaginyl-L-phenylalanylglycyl-L-leucyl)

• Inchi： 1S/C33H43N7O8/c1-4-18(2)28-33(48)36-19(3)29(44)37-24(15-21-10-12-22(41)13-11-21)31(46)39-25(16-26(34)42)32(47)38-23(14-20-8-6-5-7-9-20)30(45)35-17-27(43)40-28/h5-13,18-19,23-25,28,41H,4,14-17H2,1-3H3,(H2,34,42)(H,35,45)(H,36,48)(H,37,44)(H,38,47)(H,39,46)(H,40,43)/t18-,19+,23+,24-,25+,28-/m1/s1
• InChI Key： NJZRYHHNWXXWSJ-ODUAWMNUSA-N
• SMILES： C1([C@H](CC2C=CC=CC=2)NC(=O)[C@H](CC(N)=O)NC(=O)[C@@H](CC2C=CC(O)=CC=2)NC(=O)[C@H](C)NC(=O)[C@@H]([C@H](C)CC)NC(=O)CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 48
• XLogP3: 1.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides